Cas no 824400-69-3 (Benzene, 1,1'-(1,2-dinitro-1,2-ethanediyl)bis[4-methyl-)

• Product name: Benzene, 1,1'-(1,2-dinitro-1,2-ethanediyl)bis[4-methyl-
• CAS No: 824400-69-3
• MF: C₁₆H₁₆N₂O₄
• MW: 300.30924
• CID: 691546
• PubChem ID: 22277931

Benzene, 1,1'-(1,2-dinitro-1,2-ethanediyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[2-(4-methylphenyl)-1,2-dinitroethyl]benzene
• SCHEMBL6281491
• 824400-69-3
• 1,1'-(1,2-Dinitroethane-1,2-diyl)bis(4-methylbenzene)
• DTXSID50624230
• Benzene, 1,1'-(1,2-dinitro-1,2-ethanediyl)bis[4-methyl-

• Inchi： InChI=1S/C16H16N2O4/c1-11-3-7-13(8-4-11)15(17(19)20)16(18(21)22)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3
• InChI Key： GFNVQOLLMRWFHV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(C(C2=CC=C(C=C2)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.6Ų